Cas no 18505-84-5 (1-Piperazinepropanenitrile,4-phenyl-)

• Product Name: 1-Piperazinepropanenitrile,4-phenyl-
• CAS No: 18505-84-5
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 229225
• PubChem ID: 258309
• Update Time: 2025-04-19

1-Piperazinepropanenitrile,4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanenitrile,4-phenyl-
• 1-(2-cyanoethyl)-4-phenylpiperazine
• 2-Thiazolidinethione, 3-(1-oxo-4-phenylbutyl)-
• 3-(4-phenylbutyryl)thiazolidine-2-thione
• 3-(4-phenyl-butyryl)-thiazolidine-2-thione
• 3-(4-phenylpiperazin-1-yl) propanenitrile
• 3-(4-phenyl-piperazin-1-yl)-propionitrile
• 3-(4-Phenyl-piperazino)-propionitril
• 3-(4-phenyl-piperazino)-propionitrile
• 3-[4-(phenyl)-piperazin-1-yl]-propionitrile
• CTK1I2708
• F2189-1015
• SCHEMBL11577567
• NSC-87108
• 4-phenyl-1-(2-cyanoethyl)-piperazine
• beta-(4-phenylpiperazin-1-yl)propionitrile
• 1-Piperazinepropanenitrile, 4-phenyl-
• Z46173949
• CHEMBL230036
• 18505-84-5
• 3-(4-phenyl-1-piperazinyl)propanenitrile
• KTXUJUPSPCFJME-UHFFFAOYSA-N
• AKOS000181639
• DTXSID40939921
• AE-641/00791002
• NCIOpen2_005257
• NSC87108
• 3-(4-phenylpiperazin-1-yl)propanenitrile

• Inchi： 1S/C13H17N3/c14-7-4-8-15-9-11-16(12-10-15)13-5-2-1-3-6-13/h1-3,5-6H,4,8-12H2
• InChI Key： KTXUJUPSPCFJME-UHFFFAOYSA-N
• SMILES： N1(CCC#N)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 215.14241
• Monoisotopic Mass: 215.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Density: 1.075
• Boiling Point: 384.3°Cat760mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.551
• PSA: 30.27
• LogP: 1.72518